Cas no 34484-23-6 (Uridine, 3-(2-aminoethyl)- (9CI))

• Product Name: Uridine, 3-(2-aminoethyl)- (9CI)
• CAS No: 34484-23-6
• MF: C₁₁H₁₇N₃O₆
• MW: 287.269182920456
• CID: 323086
• PubChem ID: 279434
• Update Time: 2025-04-19

Uridine, 3-(2-aminoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine, 3-(2-aminoethyl)- (9CI)
• 3-(2-aminoethyl)-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3-(2-Amino-aethyl)-indol-4-ol, Verbindung mit 2-Amino-1-methyl-1,5-dihydro-imidazol-4-on (Kreatinin) und Schwefelsaeure
• 3-(2-Aminoaethyl)uridin
• 3-(2-Aminoethyl)-1H-indol-4-ol 2-Amino-1,5-dihydro-1-methyl-4H-imidazol-4-one Sulfate
• 3-(2-amino-ethyl)-indol-4-ol, compound with 2-amino-1-methyl-1,5-dihydro-imidazol-4-one (creatinin) and sulfuric acid
• 3-(2-amino-ethyl)-uridine
• 4-Hydroxytryptamine Creatinine Sulfate
• FT-0670203
• 34484-23-6
• NSC-129945
• NSC129945
• 3-(2-aminoethyl)-1-pentofuranosylpyrimidine-2,4(1h,3h)-dione
• DTXSID20956015

• Inchi： 1S/C11H17N3O6/c12-2-4-13-7(16)1-3-14(11(13)19)10-9(18)8(17)6(5-15)20-10/h1,3,6,8-10,15,17-18H,2,4-5,12H2
• InChI Key： YVGOSTORCZHNFK-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=CC(N(CCN)C1=O)=O)O)O

Computed Properties

• Exact Mass: 287.11181
• Monoisotopic Mass: 287.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Density: 1.577
• Boiling Point: 554.4°Cat760mmHg
• Flash Point: 289.1°C
• Refractive Index: 1.642
• PSA: 136.56
• LogP: -2.71950